![molecular formula C12H18N2O4S B4189018 1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl methylcarbamate](/img/structure/B4189018.png)
1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl methylcarbamate
Overview
Description
1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl methylcarbamate, also known as Aldicarb, is a highly toxic carbamate insecticide that is commonly used in agriculture. It is known to be a potent inhibitor of the enzyme acetylcholinesterase, which is essential for the proper functioning of the nervous system.
Mechanism of Action
1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl methylcarbamate works by inhibiting the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. This leads to an accumulation of acetylcholine in the nervous system, resulting in overstimulation of the nervous system and ultimately leading to paralysis and death of the target insect.
Biochemical and physiological effects:
In addition to its insecticidal properties, this compound has been shown to have a range of biochemical and physiological effects. Studies have shown that exposure to this chemical can lead to oxidative stress, DNA damage, and changes in gene expression. Additionally, it has been linked to a range of health effects in humans, including respiratory problems, neurological symptoms, and gastrointestinal issues.
Advantages and Limitations for Lab Experiments
1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl methylcarbamate is a potent insecticide that is commonly used in laboratory experiments to control insect populations. Its advantages include its high potency, broad-spectrum activity, and ease of use. However, due to its high toxicity, it must be handled with care, and appropriate safety precautions must be taken to prevent exposure.
Future Directions
There are several areas of future research that could be explored in relation to 1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl methylcarbamate. One area of interest is the development of new methods for controlling insect populations that do not rely on the use of toxic chemicals. Additionally, further research is needed to better understand the health effects of exposure to this chemical, particularly in humans. Finally, there is a need for more research into the ecological impacts of using this compound in agricultural settings, including its effects on non-target species and the potential for environmental contamination.
Scientific Research Applications
1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl methylcarbamate has been extensively studied for its insecticidal properties. It is commonly used in agricultural settings to control a wide range of pests, including aphids, mites, and thrips. Additionally, it has been studied for its potential use in controlling the spread of disease-carrying insects, such as mosquitoes.
properties
IUPAC Name |
1-[(4-methylphenyl)sulfonylamino]propan-2-yl N-methylcarbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O4S/c1-9-4-6-11(7-5-9)19(16,17)14-8-10(2)18-12(15)13-3/h4-7,10,14H,8H2,1-3H3,(H,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKVGEPYTMDYLRZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NCC(C)OC(=O)NC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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